Cas no 1119505-52-0 (1-Ethyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Ethyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1119505-52-0
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 2607666
• PubChem ID: 28693475
• Update Time: 2025-04-21

1-Ethyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethylbenzotriazole-5-carbonitrile
• 1-ethyl-1H-1,2,3-benzotriazole-5-carbonitrile
• 1-Ethyl-1,2,3-benzotriazole-5-carbonitrile
• CS-0212303
• F83049
• 1119505-52-0
• BS-25509
• EN300-6750705
• 1-Ethyl-1H-benzotriazole-5-carbonitrile
• DTXSID30651564
• SCHEMBL19848478

• Inchi： 1S/C9H8N4/c1-2-13-9-4-3-7(6-10)5-8(9)11-12-13/h3-5H,2H2,1H3
• InChI Key： QXYWGWKUYHTRJX-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(C#N)=CC=2N=N1

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų